Cas no 206262-15-9 (2-(4-Methylphenoxy)PhenylSulfonyl Chloride)

• Product Name: 2-(4-Methylphenoxy)PhenylSulfonyl Chloride
• CAS No: 206262-15-9
• MF: C₁₃H₁₁ClO₃S
• MW: 282.742641687393
• MDL: MFCD03840031
• CID: 3061205
• PubChem ID: 5187143
• Update Time: 2025-05-20

2-(4-Methylphenoxy)PhenylSulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2-(P-Tolyloxy)benzene-1-sulfonyl chloride
• 2-(P-Tolyloxy)benzene-1-sulfonylchloride
• 2-(4-methylphenoxy)benzenesulfonyl Chloride
• [2-(4-METHYLPHENOXY)PHENYL]SULFONYL CHLORIDE
• MFCD03840031
• AR1208
• CS-0173017
• AKOS026671250
• AS-45057
• 206262-15-9
• 2-(4-methylphenoxy)benzene-1-sulfonyl chloride
• Benzenesulfonyl chloride, 2-(4-methylphenoxy)-
• 2-(P-tolyloxy)benzenesulfonylchloride
• SCHEMBL6249693
• [2-(4-methylphenoxy)phenyl]sulphonyl chloride
• 2-(4-Methylphenoxy)PhenylSulfonyl Chloride

• MDL： MFCD03840031
• Inchi： 1S/C13H11ClO3S/c1-10-6-8-11(9-7-10)17-12-4-2-3-5-13(12)18(14,15)16/h2-9H,1H3
• InChI Key： QPHZJYGOAUUJHA-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1OC1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 282.0117431Da
• Monoisotopic Mass: 282.0117431Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Color/Form: White to Yellow Solid

2-(4-Methylphenoxy)PhenylSulfonyl Chloride Security Information

• Signal Word：Danger
• Hazard Statement： H315;H318;H335
• Warning Statement： P261;P280;P305+P351+P338
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-(4-Methylphenoxy)PhenylSulfonyl Chloride

Introduction to 2-(4-Methylphenoxy)Phenyl Sulfonyl Chloride (CAS No. 206262-15-9)

2-(4-Methylphenoxy)Phenyl Sulfonyl Chloride, with the CAS number 206262-15-9, is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes a sulfonyl chloride functional group and a 4-methylphenoxy substituent. These features contribute to its reactivity and utility in various chemical reactions and applications.

The molecular formula of 2-(4-Methylphenoxy)Phenyl Sulfonyl Chloride is C₁₃H₁₁ClO₃S, and its molecular weight is approximately 278.74 g/mol. The compound is a white to off-white solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its stability under standard laboratory conditions makes it a reliable reagent for synthetic chemists.

In the realm of chemical synthesis, 2-(4-Methylphenoxy)Phenyl Sulfonyl Chloride is widely used as an electrophilic reagent in sulfonation reactions. It readily reacts with nucleophiles such as amines, alcohols, and thiols to form corresponding sulfonamides, sulfonates, and sulfides. This reactivity is crucial for the synthesis of complex organic molecules and intermediates in pharmaceutical research.

Recent studies have highlighted the potential of 2-(4-Methylphenoxy)Phenyl Sulfonyl Chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting protein-protein interactions (PPIs). These inhibitors showed promising activity against cancer-related PPIs, demonstrating the compound's utility in drug discovery.

Beyond its role in pharmaceutical research, 2-(4-Methylphenoxy)Phenyl Sulfonyl Chloride has also found applications in materials science. Its ability to form stable sulfonate salts makes it useful in the preparation of functionalized polymers and coatings. These materials exhibit enhanced properties such as improved thermal stability, mechanical strength, and chemical resistance, making them valuable for various industrial applications.

The environmental impact of chemicals is an important consideration in their use and development. Research on the environmental fate and toxicity of 2-(4-Methylphenoxy)Phenyl Sulfonyl Chloride has shown that it degrades relatively quickly under natural conditions, reducing its potential for long-term environmental accumulation. However, proper handling and disposal practices are still essential to minimize any adverse effects on ecosystems.

In conclusion, 2-(4-Methylphenoxy)Phenyl Sulfonyl Chloride (CAS No. 206262-15-9) is a valuable compound with diverse applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical properties make it an indispensable reagent for synthetic chemists and researchers working on the development of new materials and therapeutic agents. As ongoing research continues to uncover new uses and applications, this compound is likely to remain an important tool in the scientific community.